LOXL2 vs. LOX Selectivity
LOXL2-IN-1 hydrochloride demonstrates 31-fold selectivity for LOXL2 over LOX when assayed in the presence of bovine serum albumin (BSA), with an IC50 of 190 nM against LOXL2+BSA compared to 5.91 µM against LOX+BSA [1]. In contrast, the pan-LOX/LOXL inhibitor BAPN shows only approximately 4.7-fold discrimination (LOXL2 IC50 = 665 nM vs. LOX IC50 = 3.14 µM) under comparable recombinant enzyme assay conditions [2]. The clinical-stage dual inhibitor PXS-5153A reports >40-fold selectivity for LOXL2 over LOX and LOXL1 , but this broader selectivity is achieved at the cost of retaining potent LOXL3 inhibitory activity (IC50 = 63 nM), which LOXL2-IN-1 avoids through its narrower paralog selectivity profile.
| Evidence Dimension | Selectivity ratio: LOXL2 vs. LOX inhibition (fold difference in IC50) |
|---|---|
| Target Compound Data | 31-fold (LOXL2+BSA IC50 = 190 nM; LOX+BSA IC50 = 5.91 µM) |
| Comparator Or Baseline | BAPN: ~4.7-fold (LOXL2 IC50 = 665 nM; LOX IC50 = 3.14 µM); PXS-5153A: >40-fold (LOXL2 IC50 <40 nM; LOX/LOXL1 IC50 estimated >1.6 µM) |
| Quantified Difference | LOXL2-IN-1 provides 6.6× greater LOXL2/LOX discrimination than BAPN; narrower paralog coverage than PXS-5153A (spares LOXL3) |
| Conditions | Recombinant human enzyme assays; LOXL2-IN-1 data with BSA present (Hutchinson et al. 2017); BAPN data with 1 h preincubation (Leung et al. 2020, Table 6); PXS-5153A data from vendor datasheet (XcessBio) |
Why This Matters
Researchers requiring selective LOXL2 inhibition without confounding LOX or LOXL3 engagement should prioritize LOXL2-IN-1 over BAPN (insufficient selectivity) or PXS-5153A (retains LOXL3 activity).
- [1] Hutchinson JH, Rowbottom MW, Lonergan DG, Darlington J, Prodanovich P, King CD, Evans JF, Bain G. Small Molecule Lysyl Oxidase-like 2 (LOXL2) Inhibitors: The Identification of an Inhibitor Selective for LOXL2 over LOX. ACS Med Chem Lett. 2017 Mar 1;8(4):423-427. Data from GlpBio product page citing primary paper. View Source
- [2] Leung L, Niculescu-Duvaz D, et al. J Med Chem. 2020 Mar 12;63(5):2308-2324. Table 6: Activity of AMT and AMTz Inhibitors against LOX, LOXL2, and LOXL3. View Source
